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Compound of Interest

Compound Name:
3-(2-Bromo-4,5-

dimethoxyphenyl)propanenitrile

Cat. No.: B1267400 Get Quote

Technical Guide: 3-(2-Bromo-4,5-
dimethoxyphenyl)propanenitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of 3-(2-
Bromo-4,5-dimethoxyphenyl)propanenitrile, a key intermediate in pharmaceutical synthesis.

The document outlines its molecular formula, weight, and other physicochemical properties.

Chemical Identity and Properties
3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile is a brominated aromatic nitrile compound.

[1] Its chemical structure and properties are fundamental for its application in the synthesis of

more complex molecules.

Quantitative Data Summary
The key quantitative data for this compound are summarized in the table below for easy

reference and comparison.
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Property Value Source

Molecular Formula C11H12BrNO2

PubChem[2], SIELC

Technologies[3], Home

Sunshine Pharma[4],

Vulcanchem[1]

Molecular Weight 270.12 g/mol PubChem[2], Vulcanchem[1]

Monoisotopic Mass 269.00514 Da PubChem[2]

CAS Number 35249-62-8

SIELC Technologies[3], Home

Sunshine Pharma[4],

Vulcanchem[1]

Density 1.375 g/cm³ Home Sunshine Pharma[4]

Boiling Point 379.4 °C at 760 mmHg Home Sunshine Pharma[4]

Flash Point 183.3 °C Home Sunshine Pharma[4]

Applications in Pharmaceutical Synthesis
This compound is a significant intermediate in the synthesis of pharmaceuticals, most notably

ivabradine.[1] Ivabradine is a medication used for the symptomatic treatment of chronic stable

angina pectoris and chronic heart failure.[1] The synthesis of ivabradine from 3-(2-Bromo-4,5-
dimethoxyphenyl)propanenitrile involves key steps such as cyclization and functionalization.

[1]

Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis or analysis of 3-(2-Bromo-4,5-
dimethoxyphenyl)propanenitrile are not readily available in the public domain from the

conducted search. However, a general overview of relevant methodologies is presented below.

High-Performance Liquid Chromatography (HPLC)
Analysis
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A reverse-phase (RP) HPLC method can be utilized for the analysis of 3-(2-Bromo-4,5-
dimethoxyphenyl)propanenitrile.[3]

Column: Newcrom R1, a reverse-phase column with low silanol activity.[3]

Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid.[3] For Mass

Spectrometry (MS) compatible applications, formic acid should be used in place of

phosphoric acid.[3]

Application: This method is suitable for analyzing the compound and can be scaled for

preparative separation to isolate impurities. It is also applicable for pharmacokinetic studies.

[3]

Synthesis Methods Overview
Two potential synthesis pathways are noted, starting from different materials:

From (3,4-Dimethoxyphenyl)methyl alcohol: This method involves bromination using Br₂ in

glacial acetic acid, followed by nitrilation.[1]

From 3,4-Dimethoxybenzaldehyde: This route involves a chain extension to introduce the

propanenitrile group, followed by bromination at the 2-position.[1]

Logical Relationship Diagram
The following diagram illustrates the logical connection between the compound's name and its

fundamental chemical properties.

3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile

IUPAC Name

Molecular Formula

C11H12BrNO2

has

Molecular Weight

270.12 g/mol

has
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Caption: Chemical Identity of 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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